Cas no 67131-44-6 ((1-Benzylpyrrolidin-2-yl)methanol)

• Product Name: (1-Benzylpyrrolidin-2-yl)methanol
• CAS No: 67131-44-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD00183619
• CID: 395281
• PubChem ID: 562951
• Update Time: 2025-05-25

(1-Benzylpyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Benzylpyrrolidin-2-yl)methanol
• (1-BENZYL-PYRROLIDIN-2-YL)-METHANOL
• 2-Pyrrolidinemethanol, 1-(phenylmethyl)-
• (1-Benzyl-2-pyrrolidinyl)methanol
• (S)-(-)-1-Benzyl-2-pyrrolidinemethanol
• 1-benzyl-2-(hydroxymethyl)pyrrolidine
• 1-benzyl-2-pyrrolidinemethanol
• 1-benzylprolinol
• AC1LBRDI
• AC1Q7CEE
• ACMC-1BBBF
• ACMC-20agh2
• N-benzyl-2-hydroxymethylpyrrolidine
• N-benzylprolinol
• SureCN312540
• 2-Hydroxymethyl-1-benzylpyrrolidine
• N-Benzyl-2-pyrrolidinylmethanol
• SCHEMBL312540
• SB44756
• 1-Benzyl-L-prolinol
• MFCD00183619
• 1-N-Benzyl-2-hydroxymethylpyrrolidine
• DTXSID00340256
• AB2676
• AM101122
• MFCD03790915
• SY104027
• (R)-(1-Benzyl-2-pyrrolidinyl)methanol
• 3,5-Dinitro-2-methylbenzylalcohol
• Z905473380
• 67131-44-6
• AB01078
• FT-0656425
• ZAIQBJPTOXDDKA-UHFFFAOYSA-N
• SY238608
• AS-44648
• AB01319150-02
• NCGC00322873-01
• AKOS005174722
• J-500127
• FT-0651862
• FT-0650492
• A835641
• DB-073839
• ALBB-014439
• DB-018108
• XH0851

• MDL： MFCD00183619
• Inchi： 1S/C12H17NO/c14-10-12-7-4-8-13(12)9-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2
• InChI Key： ZAIQBJPTOXDDKA-UHFFFAOYSA-N
• SMILES： OCC1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.082
• PSA: 23.47

Additional information on (1-Benzylpyrrolidin-2-yl)methanol

(1-Benzylpyrrolidin-2-yl)methanol: A Comprehensive Overview

(1-Benzylpyrrolidin-2-yl)methanol, identified by the CAS Registry Number 67131-44-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its synthesis, properties, and potential uses, making it a subject of ongoing research.

The molecular structure of (1-Benzylpyrrolidin-2-yl)methanol comprises a pyrrolidine ring substituted with a benzyl group at the 1-position and a hydroxymethyl group at the 2-position. This configuration imparts the compound with unique chemical properties, including moderate polarity and the ability to form hydrogen bonds. These characteristics make it suitable for various chemical reactions and potential biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1-Benzylpyrrolidin-2-yl)methanol. Researchers have employed methodologies such as catalytic asymmetric synthesis and organocatalysis to produce this compound in high yields. These techniques not only enhance the scalability of production but also contribute to the sustainability of chemical processes, aligning with current trends in green chemistry.

In terms of applications, (1-Benzylpyrrolidin-2-yl)methanol has shown promise in drug discovery. Its structural features make it a potential candidate for modulating biological targets, such as enzymes and receptors. For instance, studies have explored its role as a lead compound in the development of kinase inhibitors, which are crucial in treating various diseases, including cancer.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form supramolecular assemblies makes it a valuable component in the design of advanced materials, such as self-healing polymers and stimuli-responsive systems. Recent research has demonstrated its utility in creating responsive hydrogels, which have applications in drug delivery and tissue engineering.

The latest studies on (1-Benzylpyrrolidin-2-yl)methanol have focused on understanding its interaction with biological systems. Preclinical studies suggest that it exhibits selectivity towards certain cellular pathways, indicating its potential as a therapeutic agent with minimal off-target effects. Additionally, investigations into its pharmacokinetics and toxicity profiles are underway to evaluate its suitability for clinical use.

In conclusion, (1-Benzylpyrrolidin-2-yl)methanol (CAS No: 67131-44-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthetic methods and biological studies, position it as a key player in future innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.